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Introduction

3-Oxopentanedioic acid, also known as acetonedicarboxylic acid or 3-oxoglutaric acid, is a
dicarboxylic acid with the chemical formula CsHeOs. It serves as a valuable building block in
organic synthesis and is recognized as a microbial metabolite.[1] Its utility in the synthesis of
various compounds, including pharmaceuticals, underscores the importance of understanding
its solid-state properties, particularly its crystal structure and morphology. This technical guide
provides a comprehensive summary of the available data on the crystal structure and
morphology of 3-oxopentanedioic acid, alongside relevant experimental protocols.

Physicochemical Properties

3-Oxopentanedioic acid is typically a white to light yellow or light orange crystalline powder.[2]
Key physicochemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)
Molecular Formula CsHeOs [2]
Molecular Weight 146.10 g/mol
_ _ 133-138 °C (with
Melting Point B [3114]
decomposition)

White to light yellow/orange
Appearance , (2]
crystalline powder

Solubility Soluble in water. [3]

Crystal Structure and Morphology

Detailed quantitative data regarding the crystal structure of 3-oxopentanedioic acid, including
unit cell parameters, space group, bond lengths, and bond angles, is not readily available in
publicly accessible literature. While it is known to be a crystalline solid, specific crystallographic
studies detailing its single-crystal X-ray diffraction analysis have not been identified in the
performed searches. Information regarding its crystal structure is likely contained within
specialized crystallographic databases such as the Cambridge Structural Database (CSD).[5]

The morphology of 3-oxopentanedioic acid is described as crystalline, appearing as a
powder.[2][4] This suggests that under typical laboratory conditions, it exists as a multitude of
small crystals.

Experimental Protocols

While a specific, detailed experimental protocol for the single-crystal growth and subsequent X-
ray diffraction analysis of 3-oxopentanedioic acid is not available in the surveyed literature, a
general methodology for its synthesis and purification by crystallization has been reported. This
procedure can be adapted to obtain crystals suitable for structural analysis.

Synthesis and Purification of 3-Oxopentanedioic Acid

A common method for the synthesis of 3-oxopentanedioic acid involves the reaction of citric
acid with fuming sulfuric acid.[6] The crude product can then be purified by crystallization.
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Experimental Workflow for Synthesis and Purification:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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